Cas no 1211766-68-5 (N-(2-chlorophenyl)-3-phenylpyrrolidine-1-carboxamide)

• Product Name: N-(2-chlorophenyl)-3-phenylpyrrolidine-1-carboxamide
• CAS No: 1211766-68-5
• MF: C₁₇H₁₇ClN₂O
• MW: 300.782683134079
• CID: 5343903
• Update Time: 2025-06-07

N-(2-chlorophenyl)-3-phenylpyrrolidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-chlorophenyl)-3-phenylpyrrolidine-1-carboxamide

• Inchi： 1S/C17H17ClN2O/c18-15-8-4-5-9-16(15)19-17(21)20-11-10-14(12-20)13-6-2-1-3-7-13/h1-9,14H,10-12H2,(H,19,21)
• InChI Key： MOIKKEOQPQAHBX-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1NC(N1CCC(C2C=CC=CC=2)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 357
• XLogP3: 3.6
• Topological Polar Surface Area: 32.299

Additional information on N-(2-chlorophenyl)-3-phenylpyrrolidine-1-carboxamide

Professional Introduction to N-(2-chlorophenyl)-3-phenylpyrrolidine-1-carboxamide (CAS No. 1211766-68-5)

N-(2-chlorophenyl)-3-phenylpyrrolidine-1-carboxamide, identified by its CAS number 1211766-68-5, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both chlorophenyl and phenylpyrrolidine moieties in its molecular structure suggests a rich chemical profile that may contribute to its biological activity.

The compound's structure, featuring a carboxamide functional group, positions it as a candidate for further exploration in medicinal chemistry. Carboxamides are well-known for their versatility in biological interactions, often serving as key pharmacophores in various therapeutic agents. The specific arrangement of the substituents on the pyrrolidine ring and the chlorophenyl group may influence its pharmacokinetic and pharmacodynamic properties, making it a subject of interest for researchers aiming to develop novel pharmaceuticals.

In recent years, there has been a growing interest in pyrrolidine derivatives due to their demonstrated efficacy in various therapeutic areas. Pyrrolidine scaffolds are found in several FDA-approved drugs, highlighting their importance in medicinal chemistry. The introduction of different substituents, such as chloro and phenyl groups, can modulate the biological activity of these compounds, leading to potential applications in treating a range of diseases.

Current research in the field of N-(2-chlorophenyl)-3-phenylpyrrolidine-1-carboxamide focuses on understanding its interaction with biological targets. Studies have begun to explore its potential as an intermediate in synthesizing more complex molecules with enhanced therapeutic properties. The compound's ability to serve as a building block for larger drug molecules makes it valuable for medicinal chemists working on next-generation pharmaceuticals.

The synthesis of N-(2-chlorophenyl)-3-phenylpyrrolidine-1-carboxamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the desired molecular framework efficiently. These methods ensure high yield and purity, which are crucial for subsequent biological evaluation.

Evaluation of the compound's biological activity has revealed promising results in preclinical studies. Initial assays have shown potential effects on enzymes and receptors relevant to various diseases. However, further research is needed to fully elucidate its mechanism of action and therapeutic potential. The compound's interaction with biological systems is being studied using high-throughput screening techniques and molecular modeling approaches.

The role of computational chemistry in understanding the properties of N-(2-chlorophenyl)-3-phenylpyrrolidine-1-carboxamide cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations help predict how the compound might behave within a biological environment. These computational methods provide insights into binding affinities, metabolic pathways, and potential side effects, guiding experimental design and optimizing drug development strategies.

In conclusion, N-(2-chlorophenyl)-3-phenylpyrrolidine-1-carboxamide(CAS No. 1211766-68-5) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive subject for medicinal chemists aiming to develop innovative treatments. As research continues to uncover new applications for this compound, it is likely to play a significant role in the future landscape of drug development.